5-(3-(1H-Pyrrol-2-YL)-1H-indazol-5-YL)pyridin-3-OL

• Molecular Formula: C16H12N4O
• Molecular Weight: 276.29 g/mol
• IUPAC Name: 5-[3-(1H-pyrrol-2-yl)-1H-indazol-5-yl]pyridin-3-ol
• InChI: InChI=1S/C16H12N4O/c21-12-6-11(8-17-9-12)10-3-4-14-13(7-10)16(20-19-14)15-2-1-5-18-15/h1-9,18,21H,(H,19,20)
• InChI Key: HRXOSSPSTKQGOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C2=NNC3=C2C=C(C=C3)C4=CC(=CN=C4)O

Description

5-(3-(1H-Pyrrol-2-YL)-1H-indazol-5-YL)pyridin-3-OL is a useful research compound. Its molecular formula is C16H12N4O and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(5-benzyloxy-pyridin-3-yl)-3-(1H-pyrrol-2-yl)-1H-indazole (Preparation #16c, E and F (using 5-benzyloxy-3-bromopyridine), 0.015 g, 0.4 mmol) in MeOH (5 mL) and 10 wt. % Pd/C (3 mg) was shaken under an atmosphere of hydrogen (about 40 psi) for about 24 hours. The crude product was filtered and the solvent was removed under reduced pressure to yield 5-[3-(1H-pyrrol-2-yl)-1H-indazol-5-yl]-pyridin-3-ol (0.088 g, 80%); RP-HPLC (Table 1, Method e) Rt=1.78 min; m/z: (M+H)+ 277, (M−H)− 275.